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Compound of Interest

Compound Name: 3-Furonitrile

CAS No.: 30078-65-0

Cat. No.: B1345513

Get Quote

A thorough understanding of a chemical's intrinsic properties is the foundation of a robust

safety protocol. 3-Furonitrile is a heterocyclic building block whose utility in synthesis is

matched by its potential hazards. A full investigation of its toxicological properties is still

ongoing, necessitating a cautious and proactive approach to handling.[1]

Physicochemical Properties
The physical state of 3-Furonitrile at or near standard laboratory temperatures is a critical

handling consideration. With a melting point between 28-32°C, it can exist as either a low-

melting solid or a liquid, impacting containment and spill response strategies.[2][3][4] Its flash

point of approximately 49-53°C classifies it as a flammable substance that requires strict

control of ignition sources.[2][3][4]
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Property Value Source(s)

Synonyms
3-Furancarbonitrile, 3-

Cyanofuran
[1][3][4][5]

CAS Number 30078-65-0 [2][3][4][5]

Molecular Formula C₅H₃NO [2][3][4][5]

Molecular Weight 93.08 g/mol [2][3][5]

Appearance
Colorless to white crystalline

low-melting solid
[2][3]

Melting Point 28-32 °C [2][3][4]

Boiling Point 150-151 °C [3][4]

Density 1.073 g/mL at 25 °C [2][3]

Flash Point 48.9 °C (120.0 °F) - closed cup [2]

Water Solubility Slightly soluble [6]

GHS Classification and Hazard Summary
3-Furonitrile is classified under the Globally Harmonized System (GHS) with multiple

significant hazards. The signal word "Danger" indicates the potential for severe harm.[2][7]
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GHS Pictogram Hazard Class Hazard Statement

Flame Flammable Solid, Category 2 H228: Flammable solid

Corrosion
Serious Eye Damage,

Category 1

H318: Causes serious eye

damage

Exclamation Mark
Acute Toxicity (Oral), Category

4
H302: Harmful if swallowed

Acute Toxicity (Dermal),

Category 4

H312: Harmful in contact with

skin

Acute Toxicity (Inhalation),

Category 4
H332: Harmful if inhaled

Skin Irritation, Category 2 H315: Causes skin irritation

STOT - Single Exposure, Cat.

3

H335: May cause respiratory

irritation

Source: Synthesized from Sigma-Aldrich, PubChem, and UTECH® Products.[2][5][7]

Toxicological and Reactivity Profile
The primary toxicological risks associated with 3-Furonitrile are its acute toxicity via all major

routes of exposure (oral, dermal, and inhalation) and its capacity to cause irreversible eye

damage.[2][5] The presence of the nitrile functional group suggests that, like other organic

nitriles, it may interfere with cellular respiration, although specific mechanistic data for this

compound is limited. The respiratory and skin irritation properties necessitate handling within a

controlled environment to prevent exposure.[2][5]

Reactivity: 3-Furonitrile is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[6] Contact with these materials could lead to vigorous,

exothermic reactions.

Section 2: Engineering and Administrative Controls
Personal Protective Equipment (PPE) is the last line of defense. A comprehensive safety

strategy prioritizes the implementation of engineering and administrative controls to minimize
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exposure potential. This is best visualized through the Hierarchy of Controls model.
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Caption: The Hierarchy of Controls, prioritizing strategies from most to least effective.

Engineering Controls
The causality for using specific engineering controls is directly linked to the hazards identified

in Section 1.

Chemical Fume Hood: Mandatory for all manipulations of 3-Furonitrile. This is a primary

containment device to protect the user from inhaling harmful vapors or dust, directly

mitigating the H332 and H335 hazards.[1][6]

Ventilation: The laboratory must have adequate general ventilation to prevent the

accumulation of vapors in the event of an incidental release.[1]

Designated Workstations: All work with 3-Furonitrile should be conducted in a designated

area. This surface should be protected with absorbent, plastic-backed paper to contain any

spills and facilitate decontamination.[8]

Administrative Controls
Standard Operating Procedures (SOPs): A detailed, written SOP for handling 3-Furonitrile
must be available to all personnel. This document should be reviewed and signed before an

individual begins work with the compound.

Access Control: Areas where 3-Furonitrile is stored or used should have controlled access

to authorized personnel only.[8]

Training: All users must receive documented training on the specific hazards of 3-
Furonitrile, the contents of this guide, and the location and use of emergency equipment.

Section 3: Personal Protective Equipment (PPE)
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Given the high risk of serious eye damage and skin harm, the selection and use of PPE are

critical.

Detailed PPE Specifications
Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 or EN 166

standards are the minimum requirement.[1][6] Due to the H318 hazard (causes serious eye

damage), it is highly recommended to use a full-face shield in addition to goggles, especially

when handling larger quantities or during procedures with a high splash potential.[8]

Skin Protection:

Gloves: Thin disposable nitrile gloves (minimum 4 mil thickness) provide a barrier for

incidental contact but offer limited protection against sustained exposure.[8][9] They must

be changed immediately upon contamination.[9] For tasks with higher splash risk,

consider thicker neoprene or PVC gloves over inner nitrile gloves.[10] Always inspect

gloves for defects before use.[11]

Protective Clothing: A flame-retardant lab coat is required. Wear long pants and closed-toe

shoes to ensure no skin is exposed.[8] An acid-resistant or chemical-resistant apron

should be worn over the lab coat.[8]

Respiratory Protection: If work cannot be conducted within a certified chemical fume hood, or

in the event of an emergency release, respiratory protection is required. A NIOSH-approved

respirator with an organic vapor cartridge (Type A, brown) is appropriate.[6] A full respiratory

protection program compliant with OSHA 29 CFR 1910.134 must be in place, including fit

testing and training.[1]

Section 4: Standard Operating Procedures (SOPs)
General Handling and Storage Protocol

Preparation: Cordon off a designated area within a chemical fume hood. Cover the work

surface with disposable bench paper.[8]

PPE: Don all required PPE as specified in Section 3.

Handling:
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Keep the container tightly closed when not in use.[1][6]

Avoid all contact with eyes, skin, and clothing.[1]

Use only non-sparking tools to prevent ignition.[6]

Take measures to prevent the buildup of electrostatic charge.[6][11]

Avoid generating dust or aerosols.[1][8]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][6]

The designated storage area should be for flammable solids (Storage Class 4.1B).[2]

Ensure the container is clearly labeled with the chemical name and all relevant GHS

hazard pictograms.

Decontamination: After handling, wipe down the work area with an appropriate solvent and

wash hands thoroughly with soap and water.[1][8]

Waste Disposal
Containerization: All waste contaminated with 3-Furonitrile (e.g., gloves, bench paper,

pipette tips) must be collected in a dedicated, clearly labeled, sealed hazardous waste

container.

Disposal: Dispose of the waste container through an approved institutional waste disposal

program. Do not mix with other waste streams unless compatibility has been confirmed.

Section 5: Emergency Response Procedures
Rapid and correct response during an emergency is critical to mitigating harm. All personnel

must be familiar with these procedures and the location of safety equipment like eyewashes,

safety showers, and fire extinguishers.

Caption: A workflow for initial actions in response to a 3-Furonitrile incident.
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First Aid Measures
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6] The eyes must be forcibly held open to

ensure thorough rinsing.[12] Remove contact lenses if present and easy to do.[6] Seek

immediate medical attention from an ophthalmologist.[6]

In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[12] Flush

the affected skin with copious amounts of water for at least 15 minutes, using a safety

shower if the area of contact is large.[1][13] Get medical aid.[1]

In Case of Inhalation: Remove the victim from the exposure source and move to fresh air

immediately.[1][6] If the person is not breathing, perform artificial respiration. If breathing is

difficult, administer oxygen.[1] Seek immediate medical attention.[1][6]

In Case of Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, rinse

their mouth with water and have them drink 2-4 cupfuls of water or milk.[1] Never give

anything by mouth to an unconscious person.[1][11] Seek immediate medical attention.[1][6]

Spill Response Protocol
Minor Spill (Contained within a fume hood):

Ensure proper PPE is worn, including respiratory protection if vapors are significant.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or spill pillows).

Carefully sweep or scoop up the absorbed material into a labeled hazardous waste

container.[1]

Decontaminate the area with a suitable solvent, followed by soap and water.

Package all cleanup materials for hazardous waste disposal.

Major Spill (Outside of a fume hood, or a large volume):

Alert all personnel in the immediate area and evacuate the laboratory.[14]
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If the material is flammable, immediately extinguish all ignition sources.[6]

Close the laboratory doors and prevent re-entry.

Activate the fire alarm if necessary to evacuate the building.

Call emergency services and your institution's Environmental Health & Safety (EHS)

department immediately.[12] Do not attempt to clean up a major spill yourself.

Fire Response
In case of a small, incipient fire, trained personnel may use a dry chemical, carbon dioxide

(CO₂), or alcohol-resistant foam extinguisher.[1][6]

For any fire larger than a wastebasket or any fire that is spreading, immediately activate the

nearest fire alarm and evacuate the area.

If the fire is in a fume hood, close the sash if it is safe to do so.

During a fire, irritating and highly toxic gases may be generated.[1] Responders must wear a

self-contained breathing apparatus (SCBA) and full protective gear.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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